Cas no 685861-82-9 (methyl 2-amino-4-{4-[(diethylcarbamoyl)methoxy]phenyl}-5-methylthiophene-3-carboxylate)

Methyl 2-amino-4-{4-[(diethylcarbamoyl)methoxy]phenyl}-5-methylthiophene-3-carboxylate is a specialized thiophene-based compound with a carbamate-functionalized phenyl substituent, offering versatility in synthetic and medicinal chemistry applications. Its structural features, including the amino and ester groups, make it a valuable intermediate for the development of pharmacologically active molecules, particularly in the design of kinase inhibitors or heterocyclic scaffolds. The diethylcarbamoyl moiety enhances solubility and bioavailability, while the thiophene core contributes to electronic and steric properties favorable for binding interactions. This compound is suited for researchers exploring structure-activity relationships in drug discovery or material science. High purity and well-defined reactivity ensure consistent performance in synthetic workflows.
methyl 2-amino-4-{4-[(diethylcarbamoyl)methoxy]phenyl}-5-methylthiophene-3-carboxylate structure
685861-82-9 structure
Product Name:methyl 2-amino-4-{4-[(diethylcarbamoyl)methoxy]phenyl}-5-methylthiophene-3-carboxylate
CAS No:685861-82-9
MF:C19H24N2O4S
MW:376.469863891602
CID:5554048
Update Time:2025-05-24

methyl 2-amino-4-{4-[(diethylcarbamoyl)methoxy]phenyl}-5-methylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-amino-4-{4-[(diethylcarbamoyl)methoxy]phenyl}-5-methylthiophene-3-carboxylate
    • methyl 2-amino-4-{4-[2-(diethylamino)-2-oxoethoxy]phenyl}-5-methyl-3-thiophenecarboxylate
    • 3-Thiophenecarboxylic acid, 2-amino-4-[4-[2-(diethylamino)-2-oxoethoxy]phenyl]-5-methyl-, methyl ester
    • Inchi: 1S/C19H24N2O4S/c1-5-21(6-2)15(22)11-25-14-9-7-13(8-10-14)16-12(3)26-18(20)17(16)19(23)24-4/h7-10H,5-6,11,20H2,1-4H3
    • InChI Key: BBPOPHGKOJXLQZ-UHFFFAOYSA-N
    • SMILES: C1(N)SC(C)=C(C2=CC=C(OCC(N(CC)CC)=O)C=C2)C=1C(OC)=O

Experimental Properties

  • Density: 1.208±0.06 g/cm3(Predicted)
  • Boiling Point: 535.9±50.0 °C(Predicted)
  • pka: 0.23±0.14(Predicted)

methyl 2-amino-4-{4-[(diethylcarbamoyl)methoxy]phenyl}-5-methylthiophene-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F3099-6064-2μmol
methyl 2-amino-4-{4-[(diethylcarbamoyl)methoxy]phenyl}-5-methylthiophene-3-carboxylate
685861-82-9 90%+
2μl
$57.0 2023-07-05
Life Chemicals
F3099-6064-5μmol
methyl 2-amino-4-{4-[(diethylcarbamoyl)methoxy]phenyl}-5-methylthiophene-3-carboxylate
685861-82-9 90%+
5μl
$63.0 2023-07-05
Life Chemicals
F3099-6064-10μmol
methyl 2-amino-4-{4-[(diethylcarbamoyl)methoxy]phenyl}-5-methylthiophene-3-carboxylate
685861-82-9 90%+
10μl
$69.0 2023-07-05
Life Chemicals
F3099-6064-20μmol
methyl 2-amino-4-{4-[(diethylcarbamoyl)methoxy]phenyl}-5-methylthiophene-3-carboxylate
685861-82-9 90%+
20μl
$79.0 2023-07-05
Life Chemicals
F3099-6064-1mg
methyl 2-amino-4-{4-[(diethylcarbamoyl)methoxy]phenyl}-5-methylthiophene-3-carboxylate
685861-82-9 90%+
1mg
$54.0 2023-07-05
Life Chemicals
F3099-6064-2mg
methyl 2-amino-4-{4-[(diethylcarbamoyl)methoxy]phenyl}-5-methylthiophene-3-carboxylate
685861-82-9 90%+
2mg
$59.0 2023-07-05
Life Chemicals
F3099-6064-3mg
methyl 2-amino-4-{4-[(diethylcarbamoyl)methoxy]phenyl}-5-methylthiophene-3-carboxylate
685861-82-9 90%+
3mg
$63.0 2023-07-05
Life Chemicals
F3099-6064-4mg
methyl 2-amino-4-{4-[(diethylcarbamoyl)methoxy]phenyl}-5-methylthiophene-3-carboxylate
685861-82-9 90%+
4mg
$66.0 2023-07-05
Life Chemicals
F3099-6064-5mg
methyl 2-amino-4-{4-[(diethylcarbamoyl)methoxy]phenyl}-5-methylthiophene-3-carboxylate
685861-82-9 90%+
5mg
$69.0 2023-07-05
Life Chemicals
F3099-6064-10mg
methyl 2-amino-4-{4-[(diethylcarbamoyl)methoxy]phenyl}-5-methylthiophene-3-carboxylate
685861-82-9 90%+
10mg
$79.0 2023-07-05

Additional information on methyl 2-amino-4-{4-[(diethylcarbamoyl)methoxy]phenyl}-5-methylthiophene-3-carboxylate

Research Brief on Methyl 2-amino-4-{4-[(diethylcarbamoyl)methoxy]phenyl}-5-methylthiophene-3-carboxylate (CAS: 685861-82-9)

The compound methyl 2-amino-4-{4-[(diethylcarbamoyl)methoxy]phenyl}-5-methylthiophene-3-carboxylate (CAS: 685861-82-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of this thiophene-based derivative in modulating specific biochemical pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of protein kinases involved in inflammatory responses. The compound's unique structural features, including the diethylcarbamoyl methoxy group, contribute to its high binding affinity and selectivity.

In terms of synthesis, advancements have been made in optimizing the yield and purity of methyl 2-amino-4-{4-[(diethylcarbamoyl)methoxy]phenyl}-5-methylthiophene-3-carboxylate. A novel catalytic method reported in Organic Letters (2024) reduced the number of synthetic steps while maintaining a high enantiomeric purity, which is critical for pharmaceutical applications.

Pharmacokinetic studies have also shed light on the compound's metabolic stability and bioavailability. Preclinical trials in rodent models indicated favorable absorption profiles and minimal off-target effects, as detailed in a 2024 European Journal of Pharmacology publication. These findings suggest its potential as a lead compound for further development.

Despite these promising results, challenges remain. The compound's solubility in aqueous solutions is limited, which may affect its formulation and delivery. Ongoing research is exploring prodrug strategies and nanoformulations to address this issue, as noted in a recent ACS Biomaterials Science & Engineering article.

In conclusion, methyl 2-amino-4-{4-[(diethylcarbamoyl)methoxy]phenyl}-5-methylthiophene-3-carboxylate represents a promising candidate for therapeutic development, particularly in inflammatory and oncological indications. Future research should focus on optimizing its physicochemical properties and advancing it through clinical trials to fully realize its potential.

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.